Cas no 18545-96-5 (1-deoxy-D-glucitol)

1-deoxy-D-glucitol structure
Product Name:1-deoxy-D-glucitol
CAS No:18545-96-5
Molecular Formula:C6H14O5
Molecular Weight:166.172
CID:2032969
PubChem ID:10678630
1-deoxy-D-glucitol Properties
Names and Identifiers
-
- 1-deoxy-D-glucitol
- 1-Desoxy-D-glucit
- 1-Desoxy-sorbit
- D-1-deoxy-glucitol
- glucon
- L-gulo-Hexan-1,2,3,4,5-pentaol
- L-Gulomethylit
- 1-Deoxyglucitol
- SCHEMBL218934
- (2R,3R,4R,5S)-hexane-1,2,3,4,5-pentol
- 18545-96-5
- DTXSID301316007
- 1-deoxy-d-glucitol
- MD35275
- 1-Deoxy-D-glucitol
-
- InChIKey: SKCKOFZKJLZSFA-SLPGGIOYSA-N
- Inchi: InChI=1S/C6H14O5/c1-3(8)5(10)6(11)4(9)2-7/h3-11H,2H2,1H3/t3-,4+,5+,6+/m0/s1
- SMILES: CC(C(C(C(CO)O)O)O)O
Computed Properties
- Exact Mass: 166.084
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 166.084
- Heavy Atom Count: 11
- Complexity: 107
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: _2
- Topological Polar Surface Area: 101A^2
Experimental Properties
- Melting Point: 128-129 ºC
- Solubility: Soluble (284 g/l) (25 º C),
- Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
1-deoxy-D-glucitol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-384479-1.0g |
(2R,3R,4R,5S)-hexane-1,2,3,4,5-pentol |
18545-96-5 | 1.0g |
$0.0 | |||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D917291-5mg |
1-Deoxy-D-glucitol |
18545-96-5 | 95% | 5mg |
¥3,105.00 |
1-deoxy-D-glucitol Related Literature
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Vimal Kant Harit,Namakkal G. Ramesh RSC Adv. 2016 6 109528
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Konstanze Borisch,Siegmar Diele,Petra G?ring,Horst Kresse,Carsten Tschierske J. Mater. Chem. 1998 8 529
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Rene Plehnert,J?rg Andreas Schr?ter,Carsten Tschierske J. Mater. Chem. 1998 8 2611
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Henk A. van Doren,K. Ronald Terpstra J. Mater. Chem. 1995 5 2153
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Esther Matamoros,Pedro Cintas,Mark E. Light,Juan C. Palacios Org. Biomol. Chem. 2019 17 10209
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6. A stereospecific synthesis of (+)-muscarineAzeez M. Mubarak,Daniel M. Brown J. Chem. Soc. Perkin Trans. 1 1982 809
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7. Acid-catalysed formation of monoacetals from n-butyraldehyde and certain D-glucitol derivativesT. G. Bonner,E. J. Bourne,P. J. V. Cleare,R. F. J. Cole,D. Lewis J. Chem. Soc. B 1971 957
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8. Synthesis of 6-azido and 6-amino analogues of 1-deoxynojirimycinAmuri Kilonda,Frans Compernolle,Suzanne Toppet,Georges J. Hoornaert J. Chem. Soc. Chem. Commun. 1994 2147
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9. 425. Aspects of stereochemistry. Part X. Isopropylidene derivatives of L-rhamnitolM. A. Bukhari,A. B. Foster,J. Lehmann,J. M. Webber J. Chem. Soc. 1963 2287
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10. Optical rotations and conformations of (S)-propane-1,2-diol, D-threo-butane-2,3-diol and some alditols in aqueous and non-aqueous mediaDavid Lewis J. Chem. Soc. Perkin Trans. 2 1991 197
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